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Compound of Interest

Compound Name: Methyl nonacosanoate

Cat. No.: B1580526 Get Quote

Methyl Nonacosanoate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of methyl
nonacosanoate, a long-chain fatty acid methyl ester. The information is curated for

professionals in research, scientific, and drug development fields, with a focus on its

fundamental chemical properties. Due to the limited availability of extensive biological and

experimental data in the public domain, this document emphasizes its physicochemical

characteristics and provides a general methodology for its synthesis.

Core Properties of Methyl Nonacosanoate
Methyl nonacosanoate is the methyl ester of nonacosanoic acid, a 29-carbon saturated fatty

acid. Its fundamental properties are summarized below.
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Property Value Reference

CAS Number 4082-55-7 [1]

Molecular Formula C30H60O2 [1]

Molecular Weight 452.7962 g/mol [1]

IUPAC Name methyl nonacosanoate

Synonyms

Nonacosanoic acid, methyl

ester; 29:0, Methyl ester;

methyl nonacosan-1-oate

[1]

Synthesis of Methyl Nonacosanoate
While specific experimental protocols for the synthesis of methyl nonacosanoate are not

readily available in the literature, a general and widely used method for the synthesis of fatty

acid methyl esters (FAMEs) is through the Fischer esterification of the corresponding carboxylic

acid. This method involves the acid-catalyzed esterification of nonacosanoic acid with

methanol.

General Experimental Protocol: Fischer Esterification
Reactant Preparation: Dissolve nonacosanoic acid in an excess of anhydrous methanol. The

large excess of methanol serves as both a reactant and the solvent, driving the equilibrium

towards the product side.

Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid

or hydrochloric acid, to the solution.

Reaction: Reflux the mixture for several hours. The reaction time can be monitored by

techniques such as thin-layer chromatography (TLC) to determine the consumption of the

starting carboxylic acid.

Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the

acid catalyst with a weak base, such as a saturated sodium bicarbonate solution.
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Extraction: Extract the methyl nonacosanoate into a nonpolar organic solvent like hexane

or diethyl ether.

Purification: Wash the organic layer with water to remove any remaining salts and methanol.

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium

sulfate), filter, and concentrate the solvent under reduced pressure to obtain the crude

methyl nonacosanoate.

Final Purification: The crude product can be further purified by column chromatography on

silica gel or by distillation under high vacuum.

Analytical Characterization
Gas chromatography (GC) is a common technique for the analysis of fatty acid methyl esters.

The National Institute of Standards and Technology (NIST) indicates the availability of gas

chromatography data for methyl nonacosanoate, which can be valuable for its identification

and purity assessment.[1]

Visualizing the Synthesis of Methyl Nonacosanoate
The following diagram illustrates the general Fischer esterification reaction for the synthesis of

methyl nonacosanoate from nonacosanoic acid and methanol.
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Caption: Fischer esterification of nonacosanoic acid.

Conclusion
Methyl nonacosanoate is a long-chain saturated fatty acid methyl ester with well-defined

chemical and physical properties. While detailed biological studies and specific experimental

protocols are scarce in publicly accessible literature, its synthesis can be achieved through

standard esterification procedures. This guide provides the foundational information necessary

for researchers and professionals to understand and work with this compound. Further

research into its biological activities and potential applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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